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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874

A Comparative Olfactory Analysis: Cedramber
vs. Ambroxan

In the landscape of fragrance chemistry, Cedramber and Ambroxan stand out as two pivotal
synthetic molecules, both celebrated for their unique ambergris-like qualities. While often
grouped within the same amber-woody olfactory family, they possess distinct scent profiles and
physical properties that dictate their specific applications in perfumery. This guide provides a
detailed comparative analysis of their olfactory and physicochemical characteristics, supported
by established experimental methodologies, for researchers, scientists, and professionals in
drug development and fragrance science.

Quantitative Olfactory and Physicochemical
Properties

The following table summarizes the key quantitative parameters for Cedramber and
Ambroxan, offering a side-by-side comparison of their physical and sensory characteristics.
These properties are crucial in understanding their performance, such as tenacity, diffusion,
and odor detection limits.
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Property

Cedramber (as Cedryl
Methyl Ether)

Ambroxan

Chemical Name

(1S,2R,5S,7R,8R)-8-Methoxy-
2,6,6,8-
tetramethyltricyclo[5.3.1.0%,5]un

(-)-Ambroxide

decane[1]
CAS Number 67874-81-1/19870-74-7[2][3] 6790-58-5
Molecular Formula C16H280[1][4] C16H280
Molecular Weight 236.4 g/mol [1][4][5] 236.4 g/mol
A dry, diffusive ambergris note A powerful and elegant amber
with rich, woody, and note, often described as clean,
Odor Profile cedarwood facets.[2][6] crisp, and reminiscent of
Described as having patchouli ambergris with musky and
and vetiver nuances.[1][3] woody tonalities.
Odor Strength High to Very High[1] Extremely Powerful

Odor Detection Threshold

Data not available[5][7]

0.3 ppb (parts per billion)

Substantivity (Longevity)

> 124 hours on a smelling
strip[6][8]

> 1 month on a smelling strip

Vapor Pressure

0.0127 mmHg @ 25°C[5]

0.00097 mmHg @ 20°C

Appearance

Colorless to pale yellow
liquid[6][8]

White solid/crystals

Experimental Protocols

The characterization and comparison of fragrance materials like Cedramber and Ambroxan
rely on standardized instrumental and sensory evaluation techniques. Below are detailed
methodologies for two key experimental protocols.

Gas Chromatography-Olfactometry (GC-O)
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Gas Chromatography-Olfactometry (GC-O) is a cornerstone technique for analyzing volatile

compounds in fragrances.[9] It combines the separation power of gas chromatography with the

sensitivity of the human nose as a detector, allowing for the identification of odor-active
compounds within a complex mixture.[10]

Objective: To separate the volatile components of a fragrance sample and identify which of
these components are responsible for its characteristic aroma.

Methodology:

Sample Preparation: The fragrance material (Cedramber or Ambroxan) is diluted in an
appropriate solvent (e.g., ethanol) to a suitable concentration. For solid samples like
Ambroxan, initial dissolution is required.

Injection: A small volume of the prepared sample is injected into the gas chromatograph.
Headspace sampling can also be used, where the vapor above the sample is collected and
injected, which is particularly useful for analyzing the volatile profile without complex
extraction.[9][11]

Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g.,
Helium) through a capillary column. The column's stationary phase separates the
compounds based on their volatility and chemical properties.

Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a
conventional chemical detector (like a Mass Spectrometer, MS, for identification), and the
other portion is directed to a sniffing port (olfactometry port).[10][11]

Olfactory Detection: A trained sensory panelist or "assessor" sniffs the effluent from the
sniffing port. The port is designed to deliver the effluent in a stream of humidified air to
prevent nasal dehydration.[11]

Data Recording: As compounds elute from the column, the assessor records the time,
duration, and a qualitative description of any detected odor. This data is then correlated with
the peaks recorded by the chemical detector (MS).

Dilution to Threshold Methods: To quantify the potency of an odorant, a dilution series of the
extract can be prepared and analyzed by GC-O. This helps in determining the concentration
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at which a compound can no longer be smelled, providing a measure of its odor threshold.
[10]

Quantitative Descriptive Analysis (QDA)

Quantitative Descriptive Analysis (QDA) is a sensory evaluation method used to identify and
quantify the sensory attributes of a product.[12] It relies on a panel of trained assessors to
create a detailed sensory profile, or "fingerprint," of a substance.[13]

Objective: To develop a comprehensive olfactory profile of Cedramber and Ambroxan and to
guantify the intensity of each perceived scent attribute.

Methodology:

o Panelist Selection and Training: A group of 6-15 individuals is selected based on their
sensory acuity and verbalization skills.[13] They undergo extensive training (40-120 hours) to
develop a standardized vocabulary to describe the aromas and to calibrate their use of
intensity scales.[13]

e Vocabulary Development: Through open discussion and exposure to the samples (and other
reference standards), the panel collectively develops a list of descriptive terms (e.g.,

"woody,"” "amber," "dry," "musky," "cedar") that define the olfactory profiles of Cedramber and

Ambroxan.
o Evaluation Procedure:

o Samples are prepared in a controlled manner (e.g., diluted in a solvent and applied to
smelling strips) and presented blindly and in a randomized order to the panelists to avoid
bias.[14]

o Panelists work independently in individual booths under controlled environmental
conditions (lighting, temperature, odor-free).[14]

o Data Collection: Each panelist rates the intensity of each descriptive attribute for every
sample using a graphic line scale (e.g., a 15-point unstructured line scale anchored with
"weak" on the left and "strong" on the right).[12]
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o Data Analysis: The data from all panelists is collected and statistically analyzed. Techniques
such as Analysis of Variance (ANOVA) are used to determine significant differences in
attribute intensities between the products. The results are often visualized in a "spider web"
or "radar" plot to provide a clear graphical representation of the sensory profiles.[12]

Signaling Pathways and Experimental Workflows

To understand how these molecules are perceived, it is essential to consider the underlying
biological and experimental processes. The following diagrams, rendered in DOT language,
illustrate the generalized olfactory signal transduction pathway and a typical GC-O
experimental workflow.
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Generalized Olfactory Signal Transduction Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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